Cas no 2243504-90-5 (4,4-Difluoro-3-methylbutane-1-sulfonyl chloride)

• Product Name: 4,4-Difluoro-3-methylbutane-1-sulfonyl chloride
• CAS No: 2243504-90-5
• MF: C₅H₉ClF₂O₂S
• MW: 206.638566732407
• CID: 5910168
• PubChem ID: 138040630
• Update Time: 2025-05-20

4,4-Difluoro-3-methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6487332
• 4,4-Difluoro-3-methylbutane-1-sulfonyl chloride
• 2243504-90-5

• Inchi： 1S/C5H9ClF2O2S/c1-4(5(7)8)2-3-11(6,9)10/h4-5H,2-3H2,1H3
• InChI Key： MHYXNQCFZHSLIC-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)C(F)F)(=O)=O

Computed Properties

• Exact Mass: 205.9979847g/mol
• Monoisotopic Mass: 205.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4-Difluoro-3-methylbutane-1-sulfonyl chloride

4,4-Difluoro-3-methylbutane-1-sulfonyl chloride (CAS No. 2243504-90-5): An Overview

4,4-Difluoro-3-methylbutane-1-sulfonyl chloride (CAS No. 2243504-90-5) is a versatile and highly reactive compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its difluoro and methyl substituents, which contribute to its stability and reactivity, making it an attractive building block for the synthesis of complex molecules.

The chemical structure of 4,4-difluoro-3-methylbutane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a difluoromethylbutane backbone. The presence of the sulfonyl chloride group imparts high reactivity, enabling it to participate in a wide range of chemical reactions, such as nucleophilic substitution and addition reactions. This reactivity is crucial for its use in the synthesis of pharmaceutical intermediates and other fine chemicals.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. 4,4-Difluoro-3-methylbutane-1-sulfonyl chloride is no exception; its difluoro substituents enhance its lipophilicity and stability, making it a valuable precursor for the synthesis of fluorinated drugs with improved pharmacological profiles.

In the pharmaceutical industry, 4,4-difluoro-3-methylbutane-1-sulfonyl chloride has been utilized in the development of novel therapeutics targeting various diseases. For instance, it has been employed in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds. The ability to fine-tune the chemical structure through fluorination allows researchers to optimize drug candidates for better efficacy and reduced side effects.

Beyond pharmaceutical applications, 4,4-difluoro-3-methylbutane-1-sulfonyl chloride finds use in the synthesis of agrochemicals and materials science. In agrochemicals, it can be used to develop pesticides with enhanced selectivity and reduced environmental impact. In materials science, it serves as a building block for the creation of functional polymers with unique properties, such as improved thermal stability and mechanical strength.

The synthesis of 4,4-difluoro-3-methylbutane-1-sulfonyl chloride typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of 4,4-difluoro-3-methylbutanol with thionyl chloride or another suitable chlorinating agent. These processes are carefully optimized to minimize by-products and ensure the safety and efficiency of large-scale production.

In terms of safety and handling, while 4,4-difluoro-3-methylbutane-1-sulfonyl chloride is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be controlled to prevent degradation or unwanted reactions.

The future outlook for 4,4-difluoro-3-methylbutane-1-sulfonyl chloride is promising. Ongoing research continues to explore new applications and synthetic methods that could further expand its utility. As the demand for advanced materials and pharmaceuticals grows, this compound is likely to play an increasingly important role in driving innovation across multiple industries.